Cas no 10269-96-2 (Hexanoic acid, 6-nitro-)

Hexanoic acid, 6-nitro- structure
Hexanoic acid, 6-nitro- structure
Product Name:Hexanoic acid, 6-nitro-
CAS No:10269-96-2
MF:C6H11NO4
MW:161.155842065811
MDL:MFCD00075346
CID:118492
PubChem ID:24861386
Update Time:2025-09-27

Hexanoic acid, 6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-nitro-
    • 6-Nitrohexanoic acid
    • 4-nitro-1-butylacetate
    • 6-nitrocaproic acid
    • 6-nitro-hexanoic acid
    • Hexanoic acid,6-nitro
    • DTXSID30399010
    • AKOS015894378
    • 6-Nitrohexanoic acid, 98%
    • 10269-96-2
    • J-000771
    • 6-Nitrocaproic acid,99%
    • SCHEMBL504353
    • MDL： MFCD00075346
    • Inchi： 1S/C6H11NO4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H,8,9)
    • InChI Key： RDMHCTBEKVBKLF-UHFFFAOYSA-N
    • SMILES： OC(CCCCC[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 161.06900
  • Monoisotopic Mass: 161.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.186 g/mL at 25 °C(lit.)
  • Melting Point: 21-22 °C (lit.)
  • Boiling Point: 136 °C/0.3 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.459(lit.)
  • PSA: 83.12000
  • LogP: 1.43130
  • Solubility: Not determined

Hexanoic acid, 6-nitro- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R36/37/38

Hexanoic acid, 6-nitro- Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Hexanoic acid, 6-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
346268-1G
Hexanoic acid, 6-nitro-
 10269-96-2 98%
1G
 ￥1524.23 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-223727-1 g
6-Nitrohexanoic acid,
 10269-96-2 98%
1g
 ￥1,076.00 2023-07-11
Cooke Chemical
S8647419-1g
6-Nitrohexanoic acid
 10269-96-2 98%
1g
 RMB 1252.55 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-223727-1g
6-Nitrohexanoic acid,
 10269-96-2 98%
1g
 ￥1076.00 2023-09-05

Hexanoic acid, 6-nitro- Related Literature

Related Categories

10269-96-2 (Hexanoic acid, 6-nitro-) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk